Cas no 1284739-80-5 (Cyclopropyl-(1-methyl-piperidin-3-yl)-amine)

• Product Name: Cyclopropyl-(1-methyl-piperidin-3-yl)-amine
• CAS No: 1284739-80-5
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• CID: 2158019
• Update Time: 2025-05-20

Cyclopropyl-(1-methyl-piperidin-3-yl)-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-(1-methyl-piperidin-3-yl)-amine
• N-cyclopropyl-1-methylpiperidin-3-amine
• (S)-N-Cyclopropyl-1-methylpiperidin-3-amine
• (R)-N-Cyclopropyl-1-methylpiperidin-3-amine
• AM91531
• Cyclopropyl-(1-methylpiperidin-3-yl)amine

• Inchi： 1S/C9H18N2/c1-11-6-2-3-9(7-11)10-8-4-5-8/h8-10H,2-7H2,1H3
• InChI Key： CANKZASBOVHULO-UHFFFAOYSA-N
• SMILES： N(C1CN(C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Topological Polar Surface Area: 15.3

Additional information on Cyclopropyl-(1-methyl-piperidin-3-yl)-amine

Recent Advances in the Study of Cyclopropyl-(1-methyl-piperidin-3-yl)-amine (CAS: 1284739-80-5) in Chemical Biology and Pharmaceutical Research

Cyclopropyl-(1-methyl-piperidin-3-yl)-amine (CAS: 1284739-80-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active moiety in the development of novel drug candidates, particularly in the areas of central nervous system (CNS) disorders and infectious diseases. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Cyclopropyl-(1-methyl-piperidin-3-yl)-amine as a building block for the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives containing this structural motif exhibited high binding affinity (Ki values in the nanomolar range) and selectivity for sigma-1 receptors, which are implicated in various neurological conditions including neuropathic pain and neurodegenerative diseases. The compound's cyclopropyl group was found to be crucial for maintaining optimal receptor interaction, while the piperidine moiety contributed to improved blood-brain barrier penetration.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed the incorporation of Cyclopropyl-(1-methyl-piperidin-3-yl)-amine into novel HIV-1 protease inhibitors. The compound's structural rigidity and basic nitrogen center were shown to enhance binding to the protease active site while improving metabolic stability. Preliminary in vitro studies demonstrated potent antiviral activity against drug-resistant HIV strains, with EC50 values comparable to currently approved protease inhibitors. These findings suggest potential applications in addressing the growing challenge of antiretroviral drug resistance.

Pharmacokinetic studies of Cyclopropyl-(1-methyl-piperidin-3-yl)-amine derivatives have revealed favorable drug-like properties. Research published in Drug Metabolism and Disposition (2024) reported that compounds containing this scaffold generally exhibited good oral bioavailability (45-75% in rodent models) and moderate plasma protein binding (60-80%). The presence of the cyclopropyl group was found to reduce cytochrome P450-mediated metabolism, potentially decreasing the risk of drug-drug interactions in clinical settings. These characteristics make it an attractive scaffold for further medicinal chemistry optimization.

The synthetic accessibility of Cyclopropyl-(1-methyl-piperidin-3-yl)-amine has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described a scalable, cost-effective synthetic route to this compound with an overall yield of 68% and high enantiomeric purity (>99% ee). The improved synthetic methodology addresses previous challenges in large-scale production, making the compound more accessible for drug discovery programs. This advancement is particularly significant given the growing interest in this structural motif across multiple therapeutic areas.

Looking forward, the unique combination of structural features in Cyclopropyl-(1-methyl-piperidin-3-yl)-amine continues to inspire novel drug discovery efforts. Current research directions include its incorporation into dual-acting molecules targeting both monoamine transporters and opioid receptors for pain management, as well as its use in the development of next-generation antimicrobial agents. The compound's versatility and demonstrated biological activities suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.